Cas no 7653-69-2 (bis(methylsulfanyl)-1,3,4-thiadiazole)

• Product Name: bis(methylsulfanyl)-1,3,4-thiadiazole
• CAS No: 7653-69-2
• MF: C₄H₆N₂S₃
• MW: 178.298836231232
• MDL: MFCD00832201
• CID: 982739
• PubChem ID: 262702
• Update Time: 2025-04-20

bis(methylsulfanyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(methylsulfanyl)-1,3,4-thiadiazole
• 3-oxo-1,5-petanedithioylbis(2-thiazole)
• 2,5-di-methylmercapto-1,3,4-thiadiazole
• 2,5-dimethylthio-1,3,4-thiadiazole
• 2,5-bis(methylthio)-1,3,4-thiadiazole
• 2,5-di(methylthio)-1,3,4-thiadiazole
• 1,3,4-thiadiazole, 2,5-bis(methylthio)-
• bis(methylsulfanyl)-1,3,4-thiadiazole
• 2,5-bis-methylsulfanyl-[1,3,4]thiadiazole
• 2,5-Dimethylsulfanyl-[1,3,4]-thiadiazole
• NSC96613
• RP23986
• SCHEMBL5181029
• AS-64848
• 7653-69-2
• NSC-96613
• J-507274
• CS-0326437
• DTXSID70294434
• InChI=1/C4H6N2S3/c1-7-3-5-6-4(8-2)9-3/h1-2H
• 82525-43-7
• FT-0691448
• AKOS015852625
• MFCD00832201
• DB-004334
• A11083

• MDL： MFCD00832201
• Inchi： 1S/C4H6N2S3/c1-7-3-5-6-4(8-2)9-3/h1-2H3
• InChI Key： IUVACELPFXBLHY-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1SC)SC

Computed Properties

• Exact Mass: 177.96900
• Monoisotopic Mass: 177.96931172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.1

Experimental Properties

• PSA: 104.62000
• LogP: 1.98190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers